5-Aminomethyl-1,2,4-triazol-3-one
Overview
Description
5-Aminomethyl-1,2,4-triazol-3-one is an important nitrogen-rich heterocycle in synthesis chemistry . It is used in the field of energetic materials . The IUPAC name for this compound is 3-(aminomethyl)-1,4-dihydro-1,2,4-triazol-5-one .
Molecular Structure Analysis
The molecular structure of 5-Aminomethyl-1,2,4-triazol-3-one consists of 12 bonds in total, including 8 non-H bonds, 3 multiple bonds, 1 rotatable bond, 3 double bonds, 1 five-membered ring, 1 primary amine (aliphatic), and 1 N azo-derivative .
Scientific Research Applications
Crystal Structure and Properties
- Crystal Structure and Nonlinear Optical Properties : A study on a closely related compound, 4-Amino-5-(1-hydroxy-ethyl)-2,4-dihydro-[1,2,4]triazole-3-thione, revealed significant insights into its crystal structure, spectroscopic, electronic, luminescent, and nonlinear optical properties. The compound exhibited strong nonlinear optical properties, making it a potential candidate for various optical applications (Nadeem et al., 2017).
Synthesis and Chemical Properties
- Synthesis and Antioxidant Activity : Research on novel 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives, including their synthesis and in vitro antioxidant activities, has been conducted. These compounds showed potential as antioxidants, which could be useful in pharmaceutical applications (Yüksek et al., 2015).
Biological and Pharmaceutical Applications
- Synthesis of Biologically Active Compounds : A review of the synthesis of mono- and bis-aminomercapto[1,2,4]triazoles, including 4-Amino-5-mercapto[1,2,4]triazole, highlights their importance in creating new classes of biologically active heterocyclic compounds. These compounds are of interest for biomedical applications (Riyadh & Gomha, 2020).
Antimicrobial Activities
- Antimicrobial Activities of Derivatives : The synthesis and antimicrobial activities of some new 1,2,4-triazole derivatives have been explored. These compounds demonstrated good to moderate activities against various microorganisms, suggesting potential use in antimicrobial therapies (Bektaş et al., 2007).
Corrosion Inhibition
- Corrosion Inhibition in Metals : Triazole derivatives, including 4-amino-1,2,4-triazole, have been studied for their corrosion inhibition behavior in metals. These compounds show promise as effective corrosion inhibitors, which is crucial in industrial applications (Sudheer & Quraishi, 2013).
Safety and Hazards
The safety data sheet for 5-Aminomethyl-1,2,4-triazol-3-one suggests avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes. It also recommends using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, evacuating personnel to safe areas, and keeping people away from and upwind of spill/leak .
properties
IUPAC Name |
3-(aminomethyl)-1,4-dihydro-1,2,4-triazol-5-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H6N4O/c4-1-2-5-3(8)7-6-2/h1,4H2,(H2,5,6,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSAGTWDZBBHEAO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C1=NNC(=O)N1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H6N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30232195 | |
Record name | 5-Aminomethyl-1,2,4-triazol-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30232195 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
114.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Aminomethyl-1,2,4-triazol-3-one | |
CAS RN |
83160-78-5 | |
Record name | 5-Aminomethyl-1,2,4-triazol-3-one | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0083160785 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-Aminomethyl-1,2,4-triazol-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30232195 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-(Aminomethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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